Cas no 514829-71-1 ((4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid)
514829-71-1 structure
Product Name:(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid
CAS No:514829-71-1
MF:C17H22O6
MW:322.352985858917
CID:6626552
Update Time:2024-02-02
(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- (4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid
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- Inchi: 1S/C17H22O6/c1-17(2,3)16-22-13(15(20)23-16)12(14(18)19)9-10-6-5-7-11(8-10)21-4/h5-8,12-13,16H,9H2,1-4H3,(H,18,19)/t12?,13-,16?/m0/s1
- InChI Key: KFUFBGWJPGYQIU-UYJPIKCFSA-N
- SMILES: O1C(=O)[C@H](C(CC2=CC=CC(OC)=C2)C(O)=O)OC1C(C)(C)C
Experimental Properties
- Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 484.1±30.0 °C(Predicted)
- pka: 3.86±0.10(Predicted)
(4S)-2-(1,1-Dimethylethyl)-α-[(3-methoxyphenyl)methyl]-5-oxo-1,3-dioxolane-4-acetic acid Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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